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hydroxybenzoic acid
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An In-Depth Technical Guide to 5-Bromo-3-
fluoro-2-hydroxybenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Bromo-3-fluoro-2-hydroxybenzoic acid, a halogenated derivative of salicylic acid, is a
compound of increasing interest in the fields of medicinal chemistry and materials science. Its
unique structural features, including a bromine atom, a fluorine atom, and a salicylic acid core,
impart distinct physicochemical properties that make it a valuable building block for the
synthesis of novel therapeutic agents and functional materials. This technical guide provides a
comprehensive overview of the known physical and chemical properties of 5-Bromo-3-fluoro-
2-hydroxybenzoic acid, alongside available experimental data and methodologies.

Core Physical and Chemical Properties

A summary of the fundamental physical and chemical properties of 5-Bromo-3-fluoro-2-
hydroxybenzoic acid is presented in the table below. It is important to note that while the
molecular formula and weight are well-established, specific experimental data for properties
such as melting point, boiling point, and pKa for this particular isomer are not widely reported in
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publicly available literature. The data presented is based on information from chemical
suppliers and databases.

Property Value Source
CAS Number 251300-29-5 [1]
Molecular Formula C7H4BrrFOs [1]
Molecular Weight 235.01 g/mol [1]

5-Bromo-3-fluoro-2-
IUPAC Name ] ] N/A
hydroxybenzoic acid

Synonyms N/A N/A
Appearance Not specified N/A
Melting Point Not available N/A
Boiling Point Not available N/A
Solubility Not available N/A
pKa Not available N/A

Spectroscopic Data

Detailed experimental spectroscopic data for 5-Bromo-3-fluoro-2-hydroxybenzoic acid is not
readily available in the surveyed literature. However, commercial suppliers indicate the
availability of NMR, HPLC, and LC-MS data upon request. For researchers requiring definitive
structural confirmation, it is recommended to acquire the compound from a reputable supplier
and perform independent spectroscopic analysis.

Experimental Protocols

Detailed experimental protocols for the synthesis and purification of 5-Bromo-3-fluoro-2-
hydroxybenzoic acid are not explicitly described in the reviewed scientific literature. The
synthesis of related halogenated benzoic acids often involves multi-step reactions, including
halogenation, nitration, reduction, and hydrolysis.
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A general conceptual workflow for a potential synthesis is outlined below. This is a hypothetical
pathway and would require significant experimental optimization.

Conceptual Synthesis Workflow

_ X Halogenation/Nitration Functional Group Interconversion Hydrolysis/Final Modification
Starting Material Target Molecule

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of 5-Bromo-3-fluoro-2-hydroxybenzoic acid.

Biological Activity and Signaling Pathways

As of the latest review of scientific literature, there are no specific studies detailing the
biological activity or the involvement of 5-Bromo-3-fluoro-2-hydroxybenzoic acid in any
signaling pathways. The biological effects of halogenated salicylic acid derivatives can be
diverse, and further research is required to elucidate the pharmacological profile of this
particular compound.

Structure-Activity Relationship (SAR) Logic

The biological activity of small molecules is intrinsically linked to their chemical structure. In the
case of 5-Bromo-3-fluoro-2-hydroxybenzoic acid, its structural components suggest
potential areas for investigation based on the known activities of related compounds.
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5-Bromo-3-fluoro-2-hydroxybenzoic acid

Structural Features
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Caption: Potential structure-activity relationships for 5-Bromo-3-fluoro-2-hydroxybenzoic
acid.

Conclusion

5-Bromo-3-fluoro-2-hydroxybenzoic acid presents itself as a chemical entity with significant
potential for further scientific exploration. While fundamental data such as its molecular formula
and weight are established, a comprehensive understanding of its physical, chemical, and
biological properties is currently lacking in the public domain. This guide highlights the existing
knowledge gaps and underscores the need for further experimental investigation to unlock the
full potential of this compound in drug discovery and materials science. Researchers are
encouraged to undertake detailed characterization and biological screening to pave the way for
its future applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. 5-Bromo-3-fluoro-2-hydroxybenzaldehyde | C7TH4BrFO2 | CID 2779276 - PubChem
[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [physical and chemical properties of 5-Bromo-3-fluoro-2-
hydroxybenzoic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1339588#physical-and-chemical-properties-of-5-
bromo-3-fluoro-2-hydroxybenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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